Cas no 941294-28-6 (5-bromo-4-cyclohexylpyrimidine)

5-bromo-4-cyclohexylpyrimidine is a versatile heterocyclic compound characterized by a bromo substituent and a cyclohexyl group in the pyrimidine ring. Its structural features offer a high degree of synthetic utility, facilitating the creation of diverse bioactive molecules. The compound's bromo functionality enhances its reactivity, while the cyclohexyl ring contributes to its lipophilicity, making it a valuable intermediate in medicinal chemistry.
5-bromo-4-cyclohexylpyrimidine structure
941294-28-6 structure
Product Name:5-bromo-4-cyclohexylpyrimidine
CAS No:941294-28-6
MF:C10H13BrN2
MW:241.127621412277
MDL:MFCD09475877
CID:796926
PubChem ID:26369850
Update Time:2025-07-24

5-bromo-4-cyclohexylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-4-cyclohexylpyrimidine
    • 5-FLUORO-2-(METHOXYMETHOXY)PHENYLBORONIC ACID
    • Pyrimidine, 5-bromo-4-cyclohexyl-
    • 5-bromanyl-4-cyclohexyl-pyrimidine
    • Pyrimidine,5-bromo-4-cyclohexyl
    • 5-Bromo-4-cyclohexylpyrimidine (ACI)
    • AKOS015834353
    • MFCD09475877
    • 941294-28-6
    • BS-23355
    • DTXSID40649992
    • SB58959
    • J-517084
    • MDL: MFCD09475877
    • Inchi: 1S/C10H13BrN2/c11-9-6-12-7-13-10(9)8-4-2-1-3-5-8/h6-8H,1-5H2
    • InChI Key: FUGQEFNAVDJHID-UHFFFAOYSA-N
    • SMILES: BrC1C(C2CCCCC2)=NC=NC=1

Computed Properties

  • Exact Mass: 240.02600
  • Monoisotopic Mass: 240.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8A^2
  • XLogP3: 3.1

Experimental Properties

  • Color/Form: No data available
  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • PSA: 25.78000
  • LogP: 3.28680
  • Vapor Pressure: Not available

5-bromo-4-cyclohexylpyrimidine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-bromo-4-cyclohexylpyrimidine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium ,  2,2,6,6-Tetramethylpiperidine Solvents: Tetrahydrofuran ,  Hexane ;  -40 °C; -40 °C → 0 °C; 30 min, 0 °C
1.2 Reagents: Magnesate(1-), dichloro(2,2,6,6-tetramethylpiperidinato)-, lithium (1:1) Solvents: Tetrahydrofuran ;  0 °C; 30 min, 0 °C; 0 °C → 25 °C; 1 h, 25 °C
1.3 Reagents: Zinc chloride Solvents: Tetrahydrofuran ;  0.5 h, 25 °C; 25 °C → -40 °C
1.4 Reagents: Dilithium dichlorocyanocuprate Solvents: Tetrahydrofuran ;  -40 °C; -40 °C → 25 °C; overnight, 25 °C
1.5 Reagents: Ammonium chloride Solvents: Water ;  25 °C
Reference
Direct zincation of functionalized aromatics and heterocycles by using a magnesium base in the presence of ZnCl2
Dong, Zhibing; Clososki, Giuliano C.; Wunderlich, Stefan H.; Unsinn, Andreas; Li, Jinshan; et al, Chemistry - A European Journal, 2009, 15(2), 457-468

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium persulfate Catalysts: Tetrabutylammonium bromide Solvents: 1,2-Dichloroethane ,  Water ;  5 h, 120 °C
Reference
Cross-dehydrogenative coupling of α-C(sp3)-H of ethers/alkanes with C(sp2)-H of heteroarenes under metal-free conditions
Ambala, Srinivas; Thatikonda, Thanusha; Sharma, Shweta; Munagala, Gurunadham; Yempalla, Kushalava Reddy; et al, Organic & Biomolecular Chemistry, 2015, 13(46), 11341-11350

5-bromo-4-cyclohexylpyrimidine Raw materials

5-bromo-4-cyclohexylpyrimidine Preparation Products

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